Cas no 114884-45-6 (4'-[(R)-2-Methylbutyl]biphenyl-4-carbonitrile)

• Product Name: 4'-[(R)-2-Methylbutyl]biphenyl-4-carbonitrile
• CAS No: 114884-45-6
• MF: C₁₈H₁₉N
• MW: 249.350164651871
• CID: 2449784
• Update Time: 2023-08-07

4'-[(R)-2-Methylbutyl]biphenyl-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4'-[(2R)-2-Methylbutyl]-[1,1'-biphenyl]-4-carbonitrile
• 4'-[(R)-2-Methylbutyl]biphenyl-4-carbonitrile
• (R)-4'-(2-Methylbutyl)-[1,1'-biphenyl]-4-carbonitrile

• Inchi： 1S/C18H19N/c1-3-14(2)12-15-4-8-17(9-5-15)18-10-6-16(13-19)7-11-18/h4-11,14H,3,12H2,1-2H3/t14-/m1/s1
• InChI Key： DNJQGRFZQMOYGM-CQSZACIVSA-N
• SMILES： N#CC1C=CC(=CC=1)C1C=CC(=CC=1)C[C@H](C)CC

Computed Properties

• Exact Mass: 249.151749610 g/mol
• Monoisotopic Mass: 249.151749610 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 249.3
• XLogP3: 5.4
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 1.02±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.7E-5 g/L) (25 ºC),